Cas no 1421041-69-1 ((R)-1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-ol)

(R)-1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-ol structure
1421041-69-1 structure
Product Name:(R)-1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-ol
CAS No:1421041-69-1
MF:C12H12ClN3O
MW:249.696181297302
CID:2172271
Update Time:2023-08-05

(R)-1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-chloroquinoxalin-2-yl)pyrrolidin-3-ol
    • (R)-1-(3-Chloroquinoxalin-2-yl)pyrrolidin-3-ol
    • Inchi: 1S/C12H12ClN3O/c13-11-12(16-6-5-8(17)7-16)15-10-4-2-1-3-9(10)14-11/h1-4,8,17H,5-7H2/t8-/m1/s1
    • InChI Key: HBFUGAVJMCZUGI-MRVPVSSYSA-N
    • SMILES: ClC1C(=NC2C=CC=CC=2N=1)N1CC[C@H](C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Topological Polar Surface Area: 49.2
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